Cas no 157758-69-5 (a-D-Mannopyranoside, octyl2-O-(6-O-phosphono-a-D-mannopyranosyl)-, disodium salt (9CI))

• Product Name: a-D-Mannopyranoside, octyl2-O-(6-O-phosphono-a-D-mannopyranosyl)-, disodium salt (9CI)
• CAS No: 157758-69-5
• MF: C₂₀H₃₇Na₂O₁₄P
• MW: 578.452690839767
• CID: 232296
• PubChem ID: 190889
• Update Time: 2025-04-19

a-D-Mannopyranoside, octyl2-O-(6-O-phosphono-a-D-mannopyranosyl)-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, octyl2-O-(6-O-phosphono-a-D-mannopyranosyl)-, disodium salt (9CI)
• {5b-[(2,3-dimethylbutanoyl)oxy]-9a-(dodecanoyloxy)-5,5a-dihydroxy-1,1,6a,8-tetramethyl-10-oxo-1a,2,5,5a,5b,6a,7,8,9,9a-decahydro-1h-2,7a-methanocyclopropa[5',6']cyclodeca[1',2':3,4]cyclopenta[1,2-b]ox
• disodium octyl 2-O-(6-O-phosphonato-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside
• Octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside
• Octyl 2-O-pman-man
• Disodium octyl 2-O-(6-O-phosphonatohexopyranosyl)hexopyranoside
• DTXSID90935796
• 157758-69-5
• disodium;[(2R,3S,4S,5S,6R)-6-[(2S,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl phosphate

• Inchi： 1S/C20H39O14P.2Na/c1-2-3-4-5-6-7-8-30-20-18(16(25)13(22)11(9-21)32-20)34-19-17(26)15(24)14(23)12(33-19)10-31-35(27,28)29;;/h11-26H,2-10H2,1H3,(H2,27,28,29);;/q;2*+1/p-2/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+;;/m1../s1
• InChI Key： LYZXIKNZJGBZJC-GDSMGQCOSA-L
• SMILES： P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O[C@@H]1[C@@H](OCCCCCCCC)O[C@H](CO)[C@H]([C@@H]1O)O)O)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 578.171632
• Monoisotopic Mass: 578.171632
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 13
• Complexity: 638
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231

Experimental Properties

• Density: g/cm3
• Boiling Point: 772.6°Cat760mmHg
• Flash Point: 421°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives